Cas no 1695099-83-2 (3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1695099-83-2
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 6388490
• PubChem ID: 104770792
• Update Time: 2025-10-28

3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• EN300-1285426
• 1695099-83-2

• Inchi： 1S/C15H16N2O4S/c1-10-9-22-14(16-10)12(7-13(18)19)17-15(20)21-8-11-5-3-2-4-6-11/h2-6,9,12H,7-8H2,1H3,(H,17,20)(H,18,19)
• InChI Key： ZQMLYJFZBQWNKY-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1695099-83-2) and Its Applications in Modern Chemical Biology

3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid, identified by the CAS number 1695099-83-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising characteristics for use in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of both a benzyloxy carbonyl group and a 4-methyl-1,3-thiazole moiety makes it a versatile scaffold for further chemical modifications, enabling its application in various biochemical pathways and drug discovery processes.

The benzyloxy carbonyl (Boc) group is a well-established protecting group in peptide synthesis, where it serves to safeguard the amino group during coupling reactions. Its stability under a range of conditions makes it an invaluable tool for chemists working on complex peptide architectures. In contrast, the 4-methyl-1,3-thiazole ring is a heterocyclic structure that has been widely studied for its biological activity. Thiazole derivatives are known for their role in antimicrobial, antifungal, and anti-inflammatory applications, making this compound a potential candidate for further exploration in medicinal chemistry.

The combination of these two functional groups in 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid suggests multiple avenues for investigation. For instance, the Boc group could be used to incorporate this compound into larger peptide or protein structures, while the thiazole moiety could serve as a pharmacophore to interact with biological targets. This dual functionality positions the compound as a valuable intermediate in synthetic chemistry and drug design.

Recent advancements in chemical biology have highlighted the importance of small molecules that can modulate biological pathways with high specificity. The structural features of 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid make it an attractive candidate for such applications. For example, studies have shown that thiazole derivatives can inhibit certain enzymes by binding to their active sites or by altering their conformational dynamics. The Boc group, while primarily serving as a protecting agent, could also be exploited to fine-tune the solubility or metabolic stability of derivative compounds.

In addition to its potential as a building block for drug development, 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid may find utility in biochemical assays where both protecting and pharmacophoric groups are required. Its stability under various reaction conditions allows for its use in multi-step syntheses without significant degradation. This characteristic is particularly important in large-scale pharmaceutical production where efficiency and yield are critical factors.

The incorporation of 4-methyl-1,3-thiazole into organic molecules has been extensively studied due to its ability to enhance binding affinity and selectivity towards biological targets. This moiety is known to interact with proteins through hydrogen bonding and hydrophobic interactions, making it an excellent candidate for designing molecules that can modulate protein-protein interactions or enzyme activity. The presence of the Boc group ensures that any modifications made to this scaffold can be carefully controlled without affecting the integrity of the thiazole moiety.

Current research in chemical biology is increasingly focused on developing molecules that can selectively target specific disease pathways without off-target effects. The unique combination of functional groups in 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid aligns well with this trend. By leveraging both protecting and pharmacophoric groups, researchers can design molecules that are tailored to specific biological processes. This approach has led to significant breakthroughs in drug discovery and could potentially revolutionize how diseases are treated.

The synthesis of 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid involves multiple steps that require precise control over reaction conditions. The introduction of the Boc group typically requires anhydrous conditions and careful temperature management to ensure optimal yield and purity. Similarly, the incorporation of the thiazole moiety necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis.

The potential applications of CAS No. 1695099-83-2 extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Thiazole derivatives are known for their ability to interact with metal ions, making them useful in coordination chemistry and catalysis. The Boc group's protecting capabilities also make it valuable in materials science where controlled polymerization or surface modifications are required.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid represents a fascinating compound with broad applications in chemical biology and beyond. Its unique structural features—particularly the combination of a benzyloxy carbonyl group and a 4-methyl-1,3-thiazole moiety—make it an excellent candidate for further exploration in drug discovery and synthetic chemistry. As research continues to uncover new ways to harness the potential of small molecules like this one, CAS No. 1695099-83-2 is poised to play a significant role in advancing our understanding of biological systems and developing innovative therapeutic solutions.